Cas no 2319844-40-9 (5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride
• CAS No: 2319844-40-9
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 5326833
• Update Time: 2025-06-09

5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-phenyl-3-(3-pyrrolidinylmethyl)-, hydrochloride (1:1)
• 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C13H15N3O.ClH/c1-2-4-11(5-3-1)13-15-12(16-17-13)8-10-6-7-14-9-10;/h1-5,10,14H,6-9H2;1H
• InChI Key： LSQHPNWBBHWWBM-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)C1=NOC(C2C=CC=CC=2)=N1.Cl

Additional information on 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride

Introduction to 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride (CAS No. 2319844-40-9)

5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride, identified by its CAS number 2319844-40-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a phenyl ring and a pyrrolidine moiety, contribute to its unique chemical properties and biological interactions.

The 1,2,4-oxadiazole core is a heterocyclic compound known for its stability and reactivity, making it a valuable scaffold in drug design. The incorporation of a pyrrolidin-3-ylmethyl group introduces an additional layer of complexity, which can influence both the pharmacokinetic and pharmacodynamic profiles of the compound. The hydrochloride salt form enhances the solubility and bioavailability of the molecule, making it more suitable for in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the potential of oxadiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The 5-phenyl substituent further modulates the electronic and steric properties of the molecule, influencing its binding affinity to biological targets.

In particular, research has focused on the interaction of 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride with various enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may interfere with key signaling cascades associated with cancer cell proliferation and survival. The pyrrolidine ring is known to enhance binding interactions with proteins, potentially leading to the development of potent inhibitors.

The pharmaceutical industry has shown interest in oxadiazole derivatives due to their ability to cross the blood-brain barrier and their potential for central nervous system (CNS) applications. While most research has been conducted in vitro or in animal models, these findings provide a strong foundation for further exploration into human therapeutic applications. The hydrochloride form ensures that the compound remains stable under various storage conditions, facilitating its use in both research and clinical settings.

One of the most promising areas of research involves the use of 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride as a lead compound for drug development. By modifying its structure or exploring new synthetic pathways, researchers aim to enhance its efficacy and reduce potential side effects. The phenyl ring provides a versatile platform for further derivatization, allowing chemists to tailor the molecule for specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies to ensure the correct functionalization of each moiety.

Electrochemical studies have also been conducted on this compound to understand its redox properties. Oxadiazole derivatives are known for their ability to participate in redox reactions, which can be exploited in designing prodrugs or bioelectrochemical systems. The presence of both electron-donating (phenyl) and electron-withdrawing (oxadiazole) groups makes this molecule an interesting candidate for such applications.

The pharmacological profile of 5-phenyl-3-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole hydrochloride is still under investigation, but initial findings are encouraging. Researchers are exploring its potential as an antagonist or agonist for various receptors involved in neurological disorders. The pyrrolidine ring is particularly relevant here due to its known interactions with neurotransmitter receptors.

In conclusion,5-phenyl-3-(pyrrolidin-3-ylmethyl)-1，2，4-triazole hydrochloride (CAS No 2319844 40 9) represents a promising candidate for further pharmaceutical development。 Its unique structural features， combined with its demonstrated biological activities， make it an attractive scaffold for designing novel therapeutic agents。 As research continues， we can expect more insights into its mechanisms of action and potential clinical applications。